Cas no 2171144-38-8 (6-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: 6-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2171144-38-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5834434
• PubChem ID: 165509703
• Update Time: 2025-06-09

6-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• 2171186-11-9
• 6-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• EN300-1544582
• 6-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• EN300-1509081
• 2171144-38-8
• EN300-1570820
• 6-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• 2171842-49-0

• Inchi： 1S/C28H34N2O5/c31-26(32)12-2-1-7-17-29-27(33)19-13-15-20(16-14-19)30-28(34)35-18-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,19-20,25H,1-2,7,12-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RGIXVRKXTHXOAH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCCCCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

6-{(1R,4R)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic Acid (CAS No. 2171144-38-8): An Overview

6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2171144-38-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl ring. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under acidic conditions. This property makes 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid an ideal building block for the development of peptides and peptidomimetics, which are crucial in the design of novel drugs targeting specific biological pathways.

Recent studies have highlighted the potential of this compound in the development of peptidomimetics for therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The cyclohexyl ring provides additional conformational stability, enhancing the binding affinity and selectivity of the resulting molecules.

In addition to its applications in peptide synthesis, 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid has been explored for its potential in drug delivery systems. The Fmoc group can be selectively removed under controlled conditions, allowing for the release of active compounds at specific sites within the body. This property is particularly useful in developing targeted therapies for cancer and other diseases where localized drug delivery is critical.

The synthesis of 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the introduction of the cyclohexyl ring. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

One of the key challenges in working with this compound is maintaining its stability during storage and handling. The Fmoc group can be sensitive to certain conditions, such as high temperatures and exposure to moisture. Therefore, it is essential to store 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid under controlled conditions to prevent degradation and ensure its effectiveness in downstream applications.

Recent advancements in analytical techniques have also contributed to a better understanding of the properties and behavior of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid and its derivatives. These techniques provide detailed information on purity, molecular weight, and structural integrity, which are crucial for quality control in pharmaceutical research.

In conclusion, 6-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2171144-38-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to explore new applications and optimize synthetic methods to enhance its utility in drug development.